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An Application Scientist's Guide to Optimizing Perovskite Film Quality with Ethylamine
Hydrobromide (EABr)

Welcome to the technical support center for optimizing perovskite film quality using Ethylamine
Hydrobromide (EABr) additives. This guide is designed for researchers and scientists in the
field of perovskite photovoltaics and optoelectronics. As Senior Application Scientists, we
provide not just protocols, but the reasoning behind them, empowering you to troubleshoot
effectively and enhance your experimental outcomes.

Troubleshooting Guide: Common Issues &
Solutions

This section addresses specific problems you may encounter during the fabrication of
perovskite thin films when using EABr additives.

Issue 1: My perovskite film has pinholes and poor
surface coverage.
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Question: I've introduced EABr into my precursor solution, but my resulting film is not uniform
and shows significant pinholes. What's going wrong?

Answer:

o Plausible Cause: The primary cause of pinholes and poor coverage is often inadequate
substrate wettability.[1][2] Perovskite precursor solutions with high surface tension tend to
dewet from the substrate, leading to incomplete film formation. While EABr is intended to
improve this, its effectiveness can be influenced by concentration and the nature of the
underlying layer (e.g., PTAA, Sn0Oz).

e Troubleshooting & Solution:

o Verify EABr's Effect on Wettability: Before film deposition, perform a contact angle
measurement. A significant decrease in the contact angle of the perovskite precursor
solution on the substrate after EABr introduction (e.g., from over 30° to under 20°)
confirms improved wettability.[1][3]

o Optimize EABr Application: Instead of, or in addition to, incorporating EABr into the bulk
precursor, try applying a thin layer of EABr directly onto the hole transport layer (HTL)
before perovskite deposition. This creates a hydrophilic surface that promotes uniform
spreading of the precursor ink.[1][2]

o Adjust Spin-Coating Parameters: A non-uniform film can also result from suboptimal spin-
coating dynamics. Experiment with a lower spin speed during the initial casting phase to
allow for better spreading before increasing the speed for the drying phase.

o Control Crystallization Kinetics: Rapid, uncontrolled crystallization can exacerbate
dewetting. EABr helps modulate this, but ensure your precursor solution chemistry and
annealing protocol are optimized in conjunction.

Issue 2: The device shows low open-circuit voltage
(V_oc) and fill factor (FF).

Question: My film looks morphologically good, but the solar cell performance is poor,
specifically with a large V_oc deficit. How can EABr help address this?
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Answer:

o Plausible Cause: A significant V_oc deficit and low FF are classic indicators of high non-
radiative recombination, which stems from defects within the perovskite bulk and at its
interfaces.[4][5] Common defects include unreacted lead iodide (Pblz), vacancies, and Pb-I
antisite defects, particularly at grain boundaries and the buried interface.[1][5]

e Troubleshooting & Solution:

o Defect Passivation Mechanism: EABr serves as a powerful passivating agent. The
ammonium group (-NHs™*) in the ethylammonium cation can interact with undercoordinated
lead and iodide ions, neutralizing charge defects that act as recombination centers.[3][6] It
is particularly effective at reducing residual Pblz at the bottom interface, which is a known
source of degradation and defects.[1][2]

o Optimize EABr Concentration: The concentration of EABr is critical. Too little may not be
sufficient for effective passivation, while too much can introduce other phases or disrupt
the perovskite lattice. Start with a low molar percentage (e.g., 1-5 mol%) relative to the
lead halide in your precursor and systematically vary the concentration.

o Energy Level Alignment: EABr can favorably modify the energy levels at the
perovskite/HTL interface. Studies have shown that it can raise the valence band maximum
of the perovskite, reducing the energy barrier for hole extraction and thus improving V_oc
and FF.[2][3] This effect can be verified using techniques like Ultraviolet Photoelectron
Spectroscopy (UPS).

o Annealing Protocol: Ensure your annealing temperature and time are optimized for films
containing EABr. The additive can influence crystallization dynamics, potentially requiring
adjustments to your standard thermal annealing process to achieve the best electronic
properties.[7][8]

Troubleshooting Workflow: Diagnosing and Fixing
Pinholes

Below is a systematic workflow for addressing pinhole formation in your perovskite films.
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Problem: Pinholes in Film
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Caption: A troubleshooting flowchart for eliminating pinholes.
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Frequently Asked Questions (FAQSs)

Q1: What is the fundamental mechanism by which EABr improves perovskite film quality?

EABr improves film quality through a multi-faceted approach. Primarily, it acts as a "defect
passivator" and a "crystallization modulator."” The ethylammonium (EA*) cation passivates
defects like halide vacancies and undercoordinated Pb2?* ions at grain boundaries and
interfaces.[5][9] The bromide (Br~) anion can also fill iodide vacancies. Additionally, EABr can
form intermediate phases during crystallization, slowing down the rapid reaction between lead
iodide and the organic components, which allows for the growth of larger, more ordered crystal
grains.[4][10][11]
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Caption: Mechanism of EABr additive in perovskite film optimization.
Q2: What is a good starting concentration for EABr in a precursor solution?

A typical starting point is to add EABr at a concentration of 1-10 mol% with respect to the lead
halide (e.g., Pbl2) in the precursor solution.[12] The optimal concentration is highly dependent
on the specific perovskite composition, the solvent system, and the deposition method.[13][14]
It is crucial to perform a systematic optimization study for your specific system.
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EABr Concentration (mol%) Expected Effect on Film Properties

0% (Control) Smaller grains, higher density of pinholes,
o (Contro
potential for residual Pblz.

Often the optimal range. Improved wettability,
1-5% larger grain size, significant reduction in defect

density, and enhanced device performance.[12]

Potential for phase segregation, altered
>10% bandgap, or introduction of unwanted secondary

phases that can hinder charge transport.

Q3: Does the annealing temperature need to be changed when using EABr?

Yes, it is advisable to re-optimize your annealing protocol. Since EABr modulates the
crystallization kinetics, the temperature and time required to form a stable, high-quality
perovskite phase may change.[15][16] In some cases, the additive may stabilize the desired
perovskite phase at a lower temperature, which can be beneficial for flexible substrates.[8] An
in-situ analysis technique like grazing-incidence wide-angle X-ray scattering (GIWAXS) during
annealing can provide direct insight into the phase evolution.[10][11]

Parameter Recommendation with EABr

Start with your standard temperature (e.g., 100-
A ling T 150 °C for common organic-inorganic
nnealing Temp.
J P perovskites) and test a range of £20 °C to find

the new optimum.[15][16]

Test durations from 5 to 30 minutes. The

formation of intermediate phases due to EABr
Annealing Time might require a slightly longer or different

annealing time for complete conversion to the

perovskite phase.

Experimental Protocol: Interfacial Modification with
EABr
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This protocol describes the application of EABr as an interfacial layer on a PTAA hole transport
layer to improve wettability and passivate the buried interface.

Materials:

Substrates with deposited PTAA layer.
Ethylamine hydrobromide (EABY).
Isopropanol (IPA), anhydrous.
Perovskite precursor solution.
Nitrogen-filled glovebox.

Procedure:

Prepare EABr Solution: Inside a glovebox, prepare a dilute solution of EABr in IPA. A
common starting concentration is 1-2 mg/mL. Ensure the EABr is fully dissolved.

Substrate Preparation: Use pre-cleaned substrates where the PTAA hole transport layer has
already been deposited and annealed according to your standard procedure.

EABr Deposition:

o Place the PTAA-coated substrate on the spin coater chuck.

o Dispense a sufficient amount of the EABI/IPA solution to cover the substrate.
o Spin-coat at a moderate speed (e.g., 4000 rpm) for 30 seconds.

Annealing:

o Transfer the substrate to a hotplate inside the glovebox.

o Anneal at a low temperature (e.g., 70-100 °C) for 5-10 minutes to remove the solvent and
form a thin EABr layer.

Perovskite Deposition:
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o Allow the substrate to cool to room temperature.

o Proceed immediately with the deposition of your perovskite active layer using your
optimized spin-coating and annealing protocol. The presence of the EABr layer should
promote more uniform film formation.[1][2]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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